Cas no 70314-82-8 (N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride)

N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride structure

70314-82-8 structure

Product Name:N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride

CAS No:70314-82-8

Molecular Formula:C₁₀H₉ClF₃N

Molecular Weight:235.633372068405

CID:5667589

PubChem ID:12471735

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N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride Properties

Names and Identifiers

- CZAHPHJKXXXZAO-DHDCSXOGSA-N
- N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride
- InChIKey： CZAHPHJKXXXZAO-DHDCSXOGSA-N
- Inchi： 1S/C10H9ClF3N/c1-6-3-4-8(7(2)5-6)15-9(11)10(12,13)14/h3-5H,1-2H3/b15-9-
- SMILES： Cl/C(/C(F)(F)F)=N\C1C=CC(C)=CC=1C

Computed Properties

Exact Mass: 235.0375615g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 235.0375615g/mol
Heavy Atom Count: 15
Complexity: 250
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Topological Polar Surface Area: 12.4Å²

N-(2,4-dimethylphenyl)-2,2,2-trifluoroacetimidoyl chloride Related Literature

1. A Ni(i)Fe(ii) analogue of the Ni-L state of the active site of the [NiFe] hydrogenases†

Carlo U. Perotto,George Marshall,Graham J. Jones,E. Stephen Davies,William Lewis,Jonathan McMaster Chem. Commun., 2015,51, 16988-16991
2. Fast energy transfer within a self-assembled cyclic porphyrin tetramer†

Chem. Commun., 2008, 1886-1888
3. Density functional theory-based investigation of HCN and NH3 formation mechanisms during phenylalanine pyrolysis†

Baizhong Sun,Chuanqun Liu,Deyong Che,Hongpeng Liu,Shuai Guo RSC Adv., 2020,10, 28431-28436
4. Energy dependent XPS measurements on thin films of a poly(vinyl methyl ether)/polystyrene blend concentration profile on a nanometer resolution to understand the behavior of nanofilms†

Marcel Gawek,Sherif Madkour,Paulina Szymoniak,Jörg Radnik,Andreas Schönhals Soft Matter, 2021,17, 6985-6994
5. Genetic encoding of 2-aryl-5-carboxytetrazole-based protein photo-cross-linkers†

Yulin Tian,Qing Lin Chem. Commun., 2018,54, 4449-4452
6. Al12Co4: a pioneering heterometallic aluminum oxo cluster with surface-exposed Co sites for the oxygen evolution reaction†

Er-Meng Han,Ru-Xin Meng,Yi-Qi Tian,Jun Yan,Kai-Yu Liu,Chao Liu Chem. Commun., 2023,59, 11097-11100
7. Understanding the role of metal supported on TiO2 in photoreforming of oxygenates

Hassan Ali,Afifa Idrees,Ayesha Arif,Warda Ashraf,Shahid Rasul,Mohd Adnan Khan,Muhammad Arif Nadeem,Muhammad Amtiaz Nadeem Energy Adv., 2022,1, 842-867
8. Life cycle assessment of surfactants: the case of an alkyl polyglucoside used as a self emulsifier in cosmetics

Jérôme Guilbot,Sébastien Kerverdo,Alain Milius,Rémi Escola,Fredrik Pomrehn Green Chem., 2013,15, 3337-3354
9. On the role of system integration of carbon capture and mineralization in achieving net-negative emissions in industrial sectors†

Rafael Castro-Amoedo,Julia Granacher,Mouhannad Abou Daher,François Maréchal Energy Environ. Sci., 2023,16, 4356-4372
10. Structural design of graphene for use in electrochemical energy storage devices†

Kunfeng Chen,Shuyan Song,Fei Liu,Dongfeng Xue Chem. Soc. Rev., 2015,44, 6230-6257

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